Cas no 896326-46-8 (2-{(2-chloro-6-fluorophenyl)methylsulfanyl}-7-methyl-4H-pyrido1,2-a1,3,5triazin-4-one)

• Product Name: 2-{(2-chloro-6-fluorophenyl)methylsulfanyl}-7-methyl-4H-pyrido1,2-a1,3,5triazin-4-one
• CAS No: 896326-46-8
• MF: C₁₅H₁₁ClFN₃OS
• MW: 335.783744096756
• CID: 5986424
• PubChem ID: 7259085
• Update Time: 2025-07-12

2-{(2-chloro-6-fluorophenyl)methylsulfanyl}-7-methyl-4H-pyrido1,2-a1,3,5triazin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-{(2-chloro-6-fluorophenyl)methylsulfanyl}-7-methyl-4H-pyrido1,2-a1,3,5triazin-4-one
• 2-[(2-chloro-6-fluorophenyl)methylsulfanyl]-7-methylpyrido[1,2-a][1,3,5]triazin-4-one
• F2543-0475
• SR-01000913655-1
• 2-{[(2-chloro-6-fluorophenyl)methyl]sulfanyl}-7-methyl-4H-pyrido[1,2-a][1,3,5]triazin-4-one
• 2-((2-chloro-6-fluorobenzyl)thio)-7-methyl-4H-pyrido[1,2-a][1,3,5]triazin-4-one
• 896326-46-8
• SR-01000913655
• AKOS024658972

• Inchi： 1S/C15H11ClFN3OS/c1-9-5-6-13-18-14(19-15(21)20(13)7-9)22-8-10-11(16)3-2-4-12(10)17/h2-7H,8H2,1H3
• InChI Key： VVFVJHTXPMFBQJ-UHFFFAOYSA-N
• SMILES： N12C=C(C)C=CC1=NC(SCC1=C(F)C=CC=C1Cl)=NC2=O

Computed Properties

• Exact Mass: 335.0295390g/mol
• Monoisotopic Mass: 335.0295390g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 602
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 70.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines 1,3,5-triazines Alkyl-2-thio-S-triazines